Cas no 1862746-25-5 ((4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride)

• Product Name: (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride
• CAS No: 1862746-25-5
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• MDL: MFCD31584578
• CID: 5246069
• PubChem ID: 130506165
• Update Time: 2026-03-08

(4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride
• (4,6-Dimethylpyridin-2-yl)methanesulfonylchloride
• CID 130506165

• MDL： MFCD31584578
• Inchi： 1S/C8H10ClNO2S/c1-6-3-7(2)10-8(4-6)5-13(9,11)12/h3-4H,5H2,1-2H3
• InChI Key： KULONNUAXPAKDX-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Additional information on (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride

Comprehensive Overview of (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride (CAS No. 1862746-25-5)

(4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride (CAS No. 1862746-25-5) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound, characterized by its pyridine-based structure, has garnered significant attention in recent years due to its versatility in constructing biologically active molecules. Researchers and industry professionals frequently search for high-purity sulfonylating agents, making this compound a subject of interest in drug discovery and material science applications.

The molecular structure of (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride features a methanesulfonyl chloride group attached to a 4,6-dimethylpyridine ring, which enhances its reactivity in nucleophilic substitution reactions. This property is particularly valuable for synthesizing sulfonamide derivatives, a class of compounds with broad applications in medicinal chemistry. Recent trends in AI-driven molecular design and green chemistry have further highlighted the importance of such building blocks, as they enable efficient scaffold diversification while minimizing waste generation.

In the context of user search behavior, queries related to "sulfonyl chloride stability," "pyridine derivatives in drug development," and "CAS 1862746-25-5 suppliers" reflect growing demand for detailed technical data. The compound's storage conditions (typically under inert atmosphere) and handling precautions are frequently discussed topics in research forums. Notably, its compatibility with amide coupling reagents and performance in parallel synthesis platforms align with current industry needs for high-throughput screening compatible intermediates.

From a synthetic methodology perspective, 1862746-25-5 serves as a key precursor for introducing the 4,6-dimethylpyridin-2-ylmethylsulfonyl moiety into target molecules. This structural motif appears in several kinase inhibitor prototypes, as evidenced by recent patent literature. The compound's regioselectivity in reactions with heterocyclic amines makes it particularly useful for constructing molecular libraries in fragment-based drug discovery campaigns.

Analytical characterization of (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride typically involves NMR spectroscopy (with distinctive peaks at δ 2.4 ppm for methyl groups) and HPLC purity analysis. These quality control aspects are crucial for researchers investigating structure-activity relationships (SAR) in lead optimization phases. The compound's melting point range and solubility profile in common aprotic solvents are additional parameters frequently documented in technical datasheets.

Emerging applications in bioconjugation chemistry have expanded the utility of CAS 1862746-25-5, particularly in designing targeted drug delivery systems. Its reactivity with primary amines under mild conditions enables efficient modification of biomolecules while preserving their native functionality. This aligns with current theranostic development trends combining diagnostic and therapeutic functionalities in single molecular entities.

Environmental considerations regarding sulfonyl chloride chemistry have prompted investigations into alternative activation methods and atom-economical variants. While (4,6-Dimethylpyridin-2-yl)methanesulfonyl chloride remains indispensable for certain transformations, recent catalytic approaches using sulfonyl surrogates represent an active area of research. These developments respond to the pharmaceutical industry's push toward sustainable synthetic routes without compromising reaction efficiency.

The commercial availability of 1862746-25-5 through specialized fine chemical suppliers has facilitated its adoption in academic laboratories and industrial R&D departments. Current market analyses indicate rising demand for custom synthetic intermediates with defined stereochemistry, positioning this compound as a valuable asset in asymmetric synthesis strategies. Proper cold chain logistics and quality certification documentation are essential considerations for procurement specialists.